4-Pentyn-2-ol 4-Methylbenzenesulfonate
4-Pentyn-2-ol 4-Methylbenzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
58456-48-7
VCID:
VC0127338
InChI:
InChI=1S/C12H14O3S/c1-4-5-11(3)15-16(13,14)12-8-6-10(2)7-9-12/h1,6-9,11H,5H2,2-3H3
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OC(C)CC#C
Molecular Formula:
C12H14O3S
Molecular Weight:
238.3 g/mol
4-Pentyn-2-ol 4-Methylbenzenesulfonate
CAS No.: 58456-48-7
Reference Standards
VCID: VC0127338
Molecular Formula: C12H14O3S
Molecular Weight: 238.3 g/mol
| CAS No. | 58456-48-7 |
|---|---|
| Product Name | 4-Pentyn-2-ol 4-Methylbenzenesulfonate |
| Molecular Formula | C12H14O3S |
| Molecular Weight | 238.3 g/mol |
| IUPAC Name | pent-4-yn-2-yl 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C12H14O3S/c1-4-5-11(3)15-16(13,14)12-8-6-10(2)7-9-12/h1,6-9,11H,5H2,2-3H3 |
| Standard InChIKey | FUXZPGSGEZVNMH-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC(C)CC#C |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC(C)CC#C |
| Synonyms | 4-Pentyn-2-ol 2-(4-Methylbenzenesulfonate); NSC 142554 |
| PubChem Compound | 285557 |
| Last Modified | Nov 11 2021 |
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